Cas no 1021062-39-4 (N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-acetamidobenzamide)

• Product Name: N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-acetamidobenzamide
• CAS No: 1021062-39-4
• MF: C₁₇H₂₀N₄O₃S
• MW: 360.430702209473
• CID: 5949867
• PubChem ID: 42139629
• Update Time: 2025-05-20

N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-acetamidobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-acetamidobenzamide
• N-[2-[(4-acetamidobenzoyl)amino]ethyl]-2,4-dimethyl-1,3-thiazole-5-carboxamide
• AKOS024501086
• VU0637798-1
• N-(2-(4-acetamidobenzamido)ethyl)-2,4-dimethylthiazole-5-carboxamide
• 1021062-39-4
• F5226-0112

• Inchi： 1S/C17H20N4O3S/c1-10-15(25-12(3)20-10)17(24)19-9-8-18-16(23)13-4-6-14(7-5-13)21-11(2)22/h4-7H,8-9H2,1-3H3,(H,18,23)(H,19,24)(H,21,22)
• InChI Key： VEMGPPPGHOLKNW-UHFFFAOYSA-N
• SMILES： S1C(C(NCCNC(=O)C2=CC=C(NC(=O)C)C=C2)=O)=C(C)N=C1C

Computed Properties

• Exact Mass: 360.12561169g/mol
• Monoisotopic Mass: 360.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on N-{2-[(2,4-dimethyl-1,3-thiazol-5-yl)formamido]ethyl}-4-acetamidobenzamide

N-{2-[(2,4-Dimethyl-1,3-Thiazol-5-Yl)Formamido]Ethyl}-4-Acetamidobenzamide: A Comprehensive Overview

N-{2-[(2,4-Dimethyl-1,3-Thiazol-5-Yl)Formamido]Ethyl}-4-Acetamidobenzamide is a complex organic compound with the CAS registry number 1021062-39-4. This compound belongs to the class of benzamides and features a thiazole ring, making it a unique structure with potential applications in various fields. The molecule consists of a benzamide core substituted with an acetamide group at the para position and a formamidoethyl group linked to a 2,4-dimethylthiazole moiety. This combination of functional groups suggests that the compound may exhibit interesting chemical and biological properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The key intermediates include 2,4-dimethylthiazole derivatives and benzamide derivatives. The final product is obtained through careful optimization of reaction conditions to ensure high purity and yield. Recent advancements in synthetic chemistry have enabled the development of more efficient routes for constructing such complex molecules, which has facilitated further research into their properties and applications.

One of the most promising areas of research for this compound is its potential use in drug delivery systems. The thiazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, which can enhance drug stability and bioavailability. Additionally, the acetamide group in the molecule may contribute to its solubility in both polar and non-polar solvents, making it suitable for formulation into various drug delivery vehicles. Studies have shown that similar compounds have demonstrated improved pharmacokinetic profiles in preclinical models, suggesting that this compound could be a valuable addition to the arsenal of drug delivery agents.

Another area of interest is the compound's potential as a building block for advanced materials. The combination of aromatic and heterocyclic moieties in this molecule makes it an attractive candidate for use in polymer chemistry and materials science. For instance, the benzamide group can serve as a reactive site for polymerization reactions, while the thiazole ring can impart unique electronic properties to the resulting materials. Recent research has explored the use of similar compounds in the development of conductive polymers and stimuli-responsive materials, highlighting their versatility in materials applications.

In terms of biological activity, preliminary studies have indicated that this compound may exhibit anti-inflammatory and antioxidant properties. The thiazole ring is known to contribute to these effects by stabilizing reactive oxygen species and modulating inflammatory pathways. Furthermore, the acetamide group may enhance the compound's ability to penetrate cellular membranes, allowing it to exert its effects at target sites within cells. While more extensive studies are required to fully understand its biological profile, these initial findings suggest that this compound could be explored further as a lead molecule in drug discovery.

The structural complexity of N-{2-[(2,4-Dimethyl-1,3-Thiazol-5-Yl)Formamido]Ethyl}-4-Acetamidobenzamide also makes it an interesting candidate for use in catalysis. The presence of multiple functional groups provides opportunities for tuning catalytic activity through modifications to the molecular structure. Recent advancements in asymmetric catalysis have demonstrated how such compounds can be employed as chiral catalysts for enantioselective reactions. By leveraging these properties, researchers may develop new catalysts with enhanced efficiency and selectivity for industrial applications.

In conclusion, N-{2-[(2,4-Dimethyl-1,3-Thiazol-5-Yl)Formamido]Ethyl}-4-Acetamidobenzamide (CAS No: 1021062-39-4) is a versatile organic compound with potential applications across multiple disciplines. Its unique structure combines features that make it suitable for use in drug delivery systems, advanced materials development, biological research, and catalysis. As research into this compound continues to advance, it is likely that new insights into its properties will emerge